molecular formula C9H5F3N2O3 B8617214 1-Hydroxy-6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione CAS No. 62083-92-5

1-Hydroxy-6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione

Cat. No.: B8617214
CAS No.: 62083-92-5
M. Wt: 246.14 g/mol
InChI Key: TZMGTBXZKXONCC-UHFFFAOYSA-N
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Description

1-Hydroxy-6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione is a useful research compound. Its molecular formula is C9H5F3N2O3 and its molecular weight is 246.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

62083-92-5

Molecular Formula

C9H5F3N2O3

Molecular Weight

246.14 g/mol

IUPAC Name

4-hydroxy-7-(trifluoromethyl)-1H-quinoxaline-2,3-dione

InChI

InChI=1S/C9H5F3N2O3/c10-9(11,12)4-1-2-6-5(3-4)13-7(15)8(16)14(6)17/h1-3,17H,(H,13,15)

InChI Key

TZMGTBXZKXONCC-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C(F)(F)F)NC(=O)C(=O)N2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-ethoxalylamino-4-nitrobenzotrifluoride (0.61 g, 2 mmol) in 50 ml of 96% ethanol was hydrogenated at atmospheric pressure and room temperature in the presence of 30 mg of 5% platinum on carbon for 5 min. The catalyst was filtered off and washed with ethanol. Acetic acid (10 ml) was added to the filtrate and the solution was refluxed for 1.5 h. The mixture was evaporated to dryness, and the residue was recrystallized from ethanol/water to give 0.18 g (36%) of the title compound. M.p.>220° C. dec.; 1H-NMR (DMSO-d6): 7.40-7.70 (m, 3H, ArH), 12.1 (broad s, 1H, NH); IR (KBr): 1700, 1625 cm-1 ; MS (m/e): 246 (68%, M+).
Name
3-ethoxalylamino-4-nitrobenzotrifluoride
Quantity
0.61 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
30 mg
Type
catalyst
Reaction Step One
Yield
36%

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